Cas no 1494193-22-4 (5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• CAS No: 1494193-22-4
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 6408949
• PubChem ID: 136244333
• Update Time: 2025-08-05

5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine
• 3-Isoxazolamine, 5-(1H-pyrazol-4-yl)-
• 5-(1h-Pyrazol-4-yl)isoxazol-3-amine
• 1494193-22-4
• EN300-1247495
• AKOS015543510
• CS-0285219

• Inchi： 1S/C6H6N4O/c7-6-1-5(11-10-6)4-2-8-9-3-4/h1-3H,(H2,7,10)(H,8,9)
• InChI Key： UDDJWZAAPDBDPN-UHFFFAOYSA-N
• SMILES： O1C(C2=CNN=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 545.8±45.0 °C(Predicted)
• pka: 11.92±0.50(Predicted)

Additional information on 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine

Introduction to 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine (CAS No. 1494193-22-4)

5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1494193-22-4, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The presence of both pyrazole and oxazole moieties in its structure imparts distinct electronic and steric features, making it a valuable scaffold for designing novel therapeutic agents.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. It is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various bioactive molecules. The oxazole ring, on the other hand, is a six-membered heterocycle with one oxygen and one nitrogen atom. Its incorporation into the molecular framework of 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine enhances the compound's potential to interact with biological targets in specific ways. The amine functional group at the 3-position of the oxazole ring further contributes to the compound's reactivity and functionality, opening up numerous possibilities for chemical modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine with greater precision. These studies have highlighted its potential as a lead compound for developing drugs targeting various diseases. For instance, computational simulations suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents with minimal side effects.

In addition to its theoretical potential, experimental studies have begun to validate these predictions. Initial pharmacokinetic studies indicate that 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine exhibits favorable solubility and stability under physiological conditions, which are critical factors for its use in drug formulations. Furthermore, preliminary in vitro assays have shown that this compound demonstrates moderate binding affinity to several protein targets, suggesting its potential as a starting point for structure-based drug design. These findings are particularly encouraging given the increasing demand for innovative therapeutic strategies to combat chronic and acute conditions.

The synthesis of 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine presents an interesting challenge due to the complexity of its heterocyclic core. However, recent reports have described efficient synthetic routes that leverage modern organic transformations to construct this molecule in a scalable manner. One such approach involves a multi-step sequence starting from commercially available precursors, including cyclocondensation reactions followed by functional group interconversions. These synthetic strategies not only highlight the versatility of current chemical methodologies but also pave the way for producing analogs of this compound for further biological evaluation.

The exploration of derivatives of 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amine is an active area of research aimed at optimizing its pharmacological properties. By modifying substituents on the pyrazole or oxazole rings, researchers can fine-tune the electronic distribution and steric environment of the molecule. Such modifications may enhance binding affinity, improve metabolic stability, or alter selectivity profiles. For example, introducing electron-withdrawing groups into the pyrazole ring could strengthen interactions with negatively charged biological targets, while bulky substituents might increase binding specificity by sterically hindering non-specific interactions.

The potential applications of 5-(1H-pyrazol-4-yl)-1,2-oxazol-3-amino extend beyond traditional pharmaceutical uses. Its unique structural features make it a promising candidate for developing chemosensitizers or radiosensitizers in cancer therapy. By enhancing the efficacy of existing treatments or reducing their side effects, such compounds could significantly improve patient outcomes. Furthermore, its ability to cross cell membranes suggests potential utility in drug delivery systems designed to target specific cellular compartments within tumors or other disease sites.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. 5-(1H-pyrazol-ylyl)-1,2 oxazol -3-amino, with its intriguing structure and demonstrated potential, represents an exciting opportunity for innovation in medicinal chemistry. Ongoing research efforts are expected to yield new insights into its biological activities and therapeutic applications, reinforcing its position as a key molecule in modern drug development pipelines.